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Compound of Interest

Compound Name:
Pentanoic acid, 2-(4-

formylphenoxy)-

CAS No.: 1092301-10-4

Cat. No.: B12127855

Get Quote

Part 1: Executive Summary & Compound
Identification
2-(4-formylphenoxy)pentanoic acid is a bifunctional building block containing a carboxylic acid

and a para-substituted benzaldehyde moiety linked by an ether bridge. It is primarily utilized as

a pharmacophore scaffold in the development of hemoglobin allosteric effectors (e.g., Voxelotor

analogs) and PPAR agonists. Due to the simultaneous presence of an oxidizable aldehyde and

an acidic proton, this compound requires specific handling to prevent polymerization (aldol

condensation) or oxidation (to the dicarboxylic acid).

Chemical Identity Profile[1][2][3]
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Property Specification

Chemical Name Pentanoic acid, 2-(4-formylphenoxy)-

Systematic Name 2-(4-Formylphenoxy)valeric acid

Molecular Formula

Molecular Weight 222.24 g/mol

SMILES CCCC(C(=O)O)Oc1ccc(C=O)cc1

Physical State Viscous oil or low-melting solid (pale yellow)

Solubility
Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Sparingly soluble in water.[1]

Key Reactivity

Nucleophilic addition (Aldehyde),

Esterification/Amidation (Acid),

-Deprotonation.

Part 2: Hazard Identification & Risk Assessment
(GHS)
As a research-grade intermediate, specific toxicological data may be limited. The following

assessment is derived from Structure-Activity Relationships (SAR) of analogous phenoxy-acid

aldehydes (e.g., phenoxyacetic acid derivatives).

GHS Classification (Derived)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation (Acidic functionality).

H319: Causes serious eye irritation (Aldehyde/Acid synergy).

H317: May cause an allergic skin reaction (Aldehyde moiety is a known sensitizer).
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H335: May cause respiratory irritation.

Mechanism of Toxicity
Protein Adduct Formation: The electrophilic aldehyde group (

) can form Schiff bases with amine residues on proteins (lysine), leading to sensitization
(H317).

Acidic Corrosivity: The carboxylic acid (

) protonates mucosal membranes, causing immediate irritation upon contact (H315, H319).

Oxidative Stress: Spontaneous oxidation of the aldehyde to the carboxylic acid generates

radical intermediates, potentially exacerbating tissue damage.

Part 3: Strategic Handling & Engineering Controls
Storage & Stability

Atmosphere: Store under Argon or Nitrogen. The aldehyde group is susceptible to

autoxidation to the corresponding benzoic acid derivative upon prolonged exposure to air.

Temperature:2–8°C. Low temperature inhibits potential aldol condensation or polymerization.

Container: Amber glass vials with Teflon-lined caps to prevent UV-initiated radical

degradation.

Personal Protective Equipment (PPE) Matrix
Respiratory: Use a NIOSH-approved respirator with OV/AG (Organic Vapor/Acid Gas)

cartridges if working outside a fume hood.

Hand Protection:

Standard: Nitrile gloves (0.11 mm) for splash protection.

Immersion: Butyl rubber or Viton gloves are required if handling concentrated solutions in

halogenated solvents (DCM/Chloroform).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12127855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical splash goggles. Face shield recommended during synthesis

workup (acidification steps).

Part 4: Experimental Protocol (Synthesis &
Purification)
Context: This protocol describes the synthesis of 2-(4-formylphenoxy)pentanoic acid via

Williamson Ether Synthesis. This route is preferred for its regioselectivity and scalability.

Reaction:

Step-by-Step Methodology
Reagent Preparation:

Charge a flame-dried round-bottom flask with 4-Hydroxybenzaldehyde (1.0 eq) and

anhydrous DMF (Dimethylformamide, 5 mL/mmol).

Add finely ground, anhydrous Potassium Carbonate (

) (2.5 eq).

Note: Use of a weak base prevents the Cannizzaro reaction of the aldehyde.

Alkylation:

Cool the mixture to 0°C.

Add 2-Bromopentanoic acid (1.2 eq) dropwise over 15 minutes.

Allow the reaction to warm to room temperature and stir for 16–24 hours.

Monitoring: Check progress via TLC (Mobile phase: 5% MeOH in DCM). The aldehyde

spot (

) should shift to the acid product (streak near baseline).

Workup (Critical Safety Step):
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Quench: Pour the reaction mixture into ice-water (10x volume).

Acidification: Slowly adjust pH to ~3.0 using 1M HCl. Caution:

evolution will occur.

Extraction: Extract with Ethyl Acetate (3x).

Wash: Wash combined organics with Brine (2x) to remove residual DMF.

Purification:

Dry over

, filter, and concentrate in vacuo.

If necessary, purify via column chromatography (

, Hexanes:Ethyl Acetate gradient with 1% Acetic Acid).

Part 5: Application Context & Visualization
This compound acts as a "Left-Hand Side" (LHS) intermediate in the synthesis of hemoglobin

modulators. The aldehyde serves as an anchor for reductive amination, while the carboxylic

acid mimics the polar interactions found in natural effector molecules.

Diagram 1: Synthesis Pathway & Logic
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Critical Control Points
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(Nucleophile)
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(SN2 Attack)
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(Electrophile)
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pentanoic Acid

- HBr
Ether Formation

Temp < 60°C
(Prevent Decarboxylation)

Inert Gas
(Prevent Oxidation)

Click to download full resolution via product page

Caption: Williamson ether synthesis pathway highlighting the SN2 mechanism and critical

process control points to ensure product integrity.

Diagram 2: Emergency Response Decision Tree
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Exposure Event

Identify Exposure Type

Skin Contact
(Acid/Aldehyde)

Eye Contact
(Corrosive Risk) Spill > 10mL

1. Remove Contaminated Clothing
2. Wash w/ Soap & Water (15 min)

3. Monitor for Sensitization

1. Immediate Rinse (15 min)
2. Check pH of eye surface

3. Seek Ophthalmologist

1. Evacuate Area
2. Absorb with Vermiculite
3. Neutralize w/ NaHCO3

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) decision tree for emergency response involving

2-(4-formylphenoxy)pentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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